2-Chloro-6-methylamino-benzoic acid

• IUPAC Name: 2-chloro-6-(methylamino)benzoic acid
• InChI: InChI=1S/C8H8ClNO2/c1-10-6-4-2-3-5(9)7(6)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key: GTDOXYQDGNOMOM-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)Cl)C(=O)O
• Molecular Formula: C8H8ClNO2
• DSSTOX Substance ID: DTXSID101278142
• Molecular Weight: 185.61 g/mol
• CAS RN: 64460-50-0

Description

2-Chloro-6-methylamino-benzoic acid (2-CMBA) is an organic acid that has been used extensively in scientific research, particularly in studies related to biochemistry. It is a versatile compound that can be used in a variety of applications, ranging from synthesis to biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Activity

2-Chloro-6-methylamino-benzoic acid has been investigated for its potential in creating derivatives with antimicrobial properties. . This application is particularly relevant in the context of rising antibiotic resistance.

Material Science

In material science, this compound serves as a precursor for synthesizing various materials with desired properties. It can be used to modify surface characteristics or to create polymers with specific functionalities. .

Life Science Research

In life science research, 2-Chloro-6-methylamino-benzoic acid is utilized in the synthesis of complex molecules that can mimic biological activity. .

Chemical Synthesis

This compound is instrumental in chemical synthesis, serving as an intermediate in the production of a wide range of chemicals. . This is crucial for developing new compounds with potential applications in different industries.

Analytical Chemistry

In analytical chemistry, 2-Chloro-6-methylamino-benzoic acid can be used as a standard or reference compound in various analytical techniques. .

Pharmaceutical Development

The compound’s derivatives have shown promise in pharmaceutical development, particularly in the creation of anti-inflammatory agents. .

Mechanism of Action

Target of Action

Benzoic acid derivatives are known to interact with various enzymes and receptors in the body .

Mode of Action

For instance, they can undergo Suzuki–Miyaura cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the oxidative addition of electrophilic organic groups and transmetalation of nucleophilic organic groups from boron to palladium .

Biochemical Pathways

Benzoic acid derivatives are known to be involved in various biochemical pathways, including those involving free radical bromination, nucleophilic substitution, and oxidation .

Pharmacokinetics

It’s known that benzoic acid derivatives are generally well-absorbed and can be metabolized in the liver

Result of Action

The compound’s participation in various chemical reactions suggests that it may influence the formation of carbon–carbon bonds and potentially affect the structure and function of target molecules .

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially influence the compound’s reactivity and stability .

Synthesis routes and methods

Procedure details

Sodium (3.35 g, 146 mmol) was slowly added to stirred MeOH (45 mL). Upon completion of gas evolution, 6-chloroanthranilic acid (5 g, 29 mmol) was added forming a suspension. This mixture was added to a separate flask containing a suspension of paraformaldehyde (1.22 g, 43.5 mmol) in MeOH (35 mL), and the resulting solution was stirred for 5 h at room temperature. Sodium borohydride (1.1 g, 29 mmol) was added and the mixture refluxed for 3 h. The cooled mixture was hydrolyzed with 1 M potassium hydroxide then neutralized to pH 3 using 2 M HCl. The precipitate was filtered to yield 2-chloro-6-methylamino benzoic acid (2.2 g, 41%).